2-Chloro-5-(3-chlorophenyl)-1-pentene

• IUPAC Name: 1-chloro-3-(4-chloropent-4-enyl)benzene
• InChI: InChI=1S/C11H12Cl2/c1-9(12)4-2-5-10-6-3-7-11(13)8-10/h3,6-8H,1-2,4-5H2
• InChI Key: CSCGUIQGNNYITO-UHFFFAOYSA-N
• Canonical SMILES: C=C(CCCC1=CC(=CC=C1)Cl)Cl
• Molecular Formula: C11H12Cl2
• Molecular Weight: 215.12 g/mol
• CAS No.: 1143461-26-0

Description

2-Chloro-5-(3-chlorophenyl)-1-pentene is a useful research compound. Its molecular formula is C11H12Cl2 and its molecular weight is 215.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Decomposition and Isomerization Reactions : Awan, Burgess, and Manion (2012) studied the decomposition and intramolecular H-transfer isomerization reactions of 1-pentyl radicals, which are closely related to the chemical structure of 2-Chloro-5-(3-chlorophenyl)-1-pentene. Their research, conducted using shock tube experiments and quantum chemical methods, contributes to understanding the thermal stability and reaction pathways of such compounds (Awan, Burgess, & Manion, 2012).

• Hydroisomerization Catalyzed by Metal Halides : The study by Bond and Hillyard (1968) investigates the isomerization of olefins, similar in structure to this compound, catalyzed by tris(triphenylphosphine)rhodium halides. This research offers insights into the catalytic processes that can be applied to similar compounds (Bond & Hillyard, 1968).

• Adsorption and Reaction on Metal Surfaces : Doyle, Shaikhutdinov, and Freund (2004) explored the adsorption of pentenes on Pd(111) and Pd/Al2O3 model catalysts. Their findings are relevant for understanding how compounds like this compound might interact with metallic surfaces, which is crucial in various industrial and chemical processes (Doyle, Shaikhutdinov, & Freund, 2004).

• Catalytic Properties in Alkene Hydroformylation : Kioeński, Gliński, and Bielawski (1988) studied the hydroformylation of 1-pentene over various metal-supported catalysts. Their research helps to understand the catalytic behavior of compounds related to this compound in hydroformylation reactions (Kioeński, Gliński, & Bielawski, 1988).

• Alkene Incorporation in Fischer-Tropsch Synthesis : Tau, Dabbagh, and Davis (1990) investigated the incorporation and behavior of pentenes in Fischer-Tropsch synthesis, providing insights into the reactivity and potential applications of similar alkenes in synthetic processes (Tau, Dabbagh, & Davis, 1990).